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Compound of Interest

Compound Name: (R)-V-0219

Cat. No.: B15606556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-V-0219 is the R-enantiomer of V-0219, a potent and orally active small molecule positive

allosteric modulator (PAM) of the Glucagon-Like Peptide-1 Receptor (GLP-1R).[1][2][3][4][5][6]

[7] As a PAM, (R)-V-0219 enhances the receptor's response to its endogenous ligand, GLP-1,

thereby potentiating downstream signaling pathways involved in glucose homeostasis and

appetite regulation.[2][3] These characteristics make (R)-V-0219 a valuable research tool for

studies related to type 2 diabetes, obesity, and associated metabolic disorders.[1][5]

This document provides detailed protocols for the preparation, storage, and handling of (R)-V-
0219 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. It also includes

information on the compound's mechanism of action and relevant signaling pathways.
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Property Value Reference

Full Chemical Name

4-[[1-[[3-[4-

(trifluoromethyl)phenyl]-1,2,4-

oxadiazol-5-yl]methyl]-3-

piperidinyl]methyl]-morpholine

[2]

Molecular Formula C₂₀H₂₅F₃N₄O₂ [2]

Molecular Weight 410.43 g/mol [5]

Appearance Solid [2]

Solubility
Solvent Concentration Reference

DMSO ≥ 10 mM [1]

DMSO 97 mg/mL (236.33 mM) [5]

Water Soluble (as hydrochloride salt) [2]

Recommended Storage Conditions for Stock Solution
Temperature Duration Reference

-80°C 6 months [1][5]

-20°C 1 month [1][5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration (R)-V-
0219 Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of (R)-V-0219 in DMSO.

Materials:

(R)-V-0219 powder
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate (R)-V-0219: Allow the vial of (R)-V-0219 powder to reach room temperature

before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of (R)-V-0219 powder using an

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

41.04 mg of (R)-V-0219.

Add DMSO: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

(R)-V-0219 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the compound is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.[1][5] Store the aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1

month).[1][5]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the dilution of the DMSO stock solution to prepare working solutions for

cell-based assays.
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Materials:

(R)-V-0219 DMSO stock solution (e.g., 100 mM)

Appropriate cell culture medium or assay buffer

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the (R)-V-0219 DMSO stock solution at room

temperature.

Intermediate Dilution (Optional): Depending on the final desired concentration, it may be

necessary to perform an intermediate dilution in DMSO or the assay buffer.

Final Dilution: Serially dilute the stock or intermediate solution into the appropriate cell

culture medium or assay buffer to achieve the desired final concentrations. It is crucial to

ensure that the final concentration of DMSO in the assay does not exceed a level that affects

cell viability or the experimental outcome (typically ≤ 0.1%).

Mix Thoroughly: Gently mix the working solutions by pipetting or gentle vortexing.

Use Immediately: Use the freshly prepared working solutions in your experiments

immediately.

Mandatory Visualizations
Signaling Pathway of (R)-V-0219 at the GLP-1 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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